(R)-2-((4-Nitrophenethyl)amino)-1-phenylethanol

• IUPAC Name: (1R)-2-[2-(4-nitrophenyl)ethylamino]-1-phenylethanol
• InChI: InChI=1S/C16H18N2O3/c19-16(14-4-2-1-3-5-14)12-17-11-10-13-6-8-15(9-7-13)18(20)21/h1-9,16-17,19H,10-12H2/t16-/m0/s1
• InChI Key: GXTZAIGFWQRDSQ-INIZCTEOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](CNCCC2=CC=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C16H18N2O3
• DSSTOX Substance ID: DTXSID00673056
• Molecular Weight: 286.33 g/mol
• CAS RN: 223673-34-5

Description

The compound (R)-2-((4-Nitrophenethyl)amino)-1-phenylethanol is a chiral molecule that has been the subject of various spectroscopic and structural studies. It is characterized by the presence of an amino group attached to a phenylethanol backbone, with a nitrophenethyl substituent. This structure is of interest due to its potential biological activity and its relevance in the synthesis of enantiomerically pure compounds.

Synthesis Analysis

The synthesis of related compounds has been explored in the literature. For instance, the resolution of 4-cyano-4-(4-nitrophenyl)hexanoic acid using (R)- or (S)-1-phenylethylamine as a resolving agent led to the isolation of (R)- and (S)-aminoglutethimide with high enantiomeric purity. The absolute configuration of the (R)-(+)-3-(4-nitrophenyl)-3-ethylpiperidine-2,6-dione was confirmed by X-ray single crystal analysis, which is crucial for establishing the stereochemistry of such compounds .

Molecular Structure Analysis

The molecular structure of (R)-2-Amino-1-Phenylethanol, a compound structurally similar to (R)-2-((4-Nitrophenethyl)amino)-1-phenylethanol, has been extensively studied using various spectroscopic techniques. Density Functional Theory (DFT) was employed to predict geometrical parameters, such as bond lengths and angles, and theoretical frequencies. These theoretical values were then compared with experimental data obtained from FT-IR, FT-Raman, NMR, and UV-Vis spectroscopy. The study provided detailed insights into the molecular conformation and electronic transitions within the molecule .

Chemical Reactions Analysis

While the specific chemical reactions of (R)-2-((4-Nitrophenethyl)amino)-1-phenylethanol are not detailed in the provided papers, the synthesis of structurally related compounds involves steps such as cyclization and reduction of nitro groups. These reactions are indicative of the types of chemical transformations that the title compound might undergo. The reduction of nitro groups, in particular, is a common reaction in the synthesis of amino derivatives, which could be relevant for the title compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of (R)-2-Amino-1-Phenylethanol have been investigated, providing insights that could be extrapolated to (R)-2-((4-Nitrophenethyl)amino)-1-phenylethanol. The study included the calculation of thermodynamic properties such as heat capacity, entropy, and enthalpy at different temperatures. Additionally, the electronic properties, including excitation energy and the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), were determined using time-dependent DFT. These properties are essential for understanding the stability and reactivity of the compound .

Safety and Hazards

“4-Nitrophenethyl alcohol” is classified as Acute Tox. 4 Oral - Eye Irrit. 2. It has a hazard statement of H302 - H319 and precautionary statements of P264 - P270 - P280 - P301 + P312 - P305 + P351 + P338 - P337 + P313.